Cas no 223683-77-0 (Benzene,1-(trifluoromethoxy)-4-[(trifluoromethyl)sulfinyl]-)

• Product Name: Benzene,1-(trifluoromethoxy)-4-[(trifluoromethyl)sulfinyl]-
• CAS No: 223683-77-0
• MF: C₈H₄F₆O₂S
• MW: 278.171582221985
• CID: 244623
• PubChem ID: 11380408
• Update Time: 2025-04-19

Benzene,1-(trifluoromethoxy)-4-[(trifluoromethyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(trifluoromethoxy)-4-[(trifluoromethyl)sulfinyl]-
• 1-(trifluoromethoxy)-4-(trifluoromethylsulfinyl)benzene
• 4-TRIFLUOROMETHOXYPHENYL TRIFLUOROMETHYL SULFOXIDE
• 4-Trifluoromethoxyphenyl trifluoromethyl sulphoxide
• 223683-77-0
• 1-(Trifluoromethanesulfinyl)-4-(trifluoromethoxy)benzene
• VNBMBQFYDORRPY-UHFFFAOYSA-N
• DTXSID60464144

• Inchi： 1S/C8H4F6O2S/c9-7(10,11)16-5-1-3-6(4-2-5)17(15)8(12,13)14/h1-4H
• InChI Key： VNBMBQFYDORRPY-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC(=CC=1)OC(F)(F)F)=O

Computed Properties

• Exact Mass: 277.98400
• Monoisotopic Mass: 277.98361951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 45.51000
• LogP: 4.07830